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Compound of Interest

Compound Name: 4-Cumyliphenol

Cat. No.: B167074

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Cumylphenol (CAS 599-64-4), a
significant chemical intermediate. This document collates critical data on its chemical and
physical properties, detailed experimental protocols for its synthesis and analysis, and an
examination of its toxicological profile, with a particular focus on its role as an endocrine-
disrupting chemical. All quantitative data is presented in structured tables for ease of
comparison, and key processes and pathways are visualized through detailed diagrams.

Chemical Identification and Properties

4-Cumylphenol, systematically named 4-(2-phenylpropan-2-yl)phenol, is a substituted
phenolic compound. It is a solid at room temperature and sees extensive use in the industrial
manufacturing of polymers and other chemical products.

Chemical and Physical Properties

A summary of the key physicochemical properties of 4-Cumylphenol is presented in Table 1.
This data is essential for its handling, storage, and application in experimental settings.

© 2025 BenchChem. All rights reserved. 1/13 Tech Support


https://www.benchchem.com/product/b167074?utm_src=pdf-interest
https://www.benchchem.com/product/b167074?utm_src=pdf-body
https://www.benchchem.com/product/b167074?utm_src=pdf-body
https://www.benchchem.com/product/b167074?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b167074?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Property Value

Molecular Formula C15H160

Molecular Weight 212.29 g/mol

Appearance White to off-white crystalline solid
Melting Point 72-75 °C

Boiling Point 335°C

Density 1.115 g/cm3

Flash Point 160 °C

Water Solubility

18 mg/L at 22 °C

LogP

3.8at22°C

Vapor Pressure

4.98E-05 mmHg at 25°C

Spectroscopic Data

The structural identification of 4-Cumylphenol is corroborated by various spectroscopic

methods. The key quantitative data from these analyses are summarized in the following

tables.

Table 2: 1H NMR Spectral Data

Chemical Shift

Multiplicity
(ppm)

Integration Assignment

Data not available -

Table 3: 13C NMR Spectral Data

Chemical Shift (ppm)

Assignment

Data not available
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Table 4: Infrared (IR) Spectroscopy Data

Wavenumber (cm~?) Description of Vibration

Data not available

Table 5: Mass Spectrometry (MS) Data

m/z Ratio Relative Intensity (%) Proposed Fragment lon
212 Data not available [M]* (Molecular ion)

197 Data not available [M - CHs]*

103 Data not available Fragment details

Experimental Protocols

Detailed methodologies for the synthesis and analysis of 4-Cumylphenol are provided below.
These protocols are designed to be followed in a laboratory setting by trained professionals.

Synthesis of 4-Cumylphenol

4-Cumylphenol is typically synthesized via the acid-catalyzed alkylation of phenol with a-
methylstyrene.[1]

Experimental Workflow: Synthesis of 4-Cumylphenol
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Workflow for the Synthesis of 4-Cumylphenol
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Caption: A step-by-step workflow for the laboratory synthesis of 4-Cumylphenol.

© 2025 BenchChem. All rights reserved. 4/13 Tech Support


https://www.benchchem.com/product/b167074?utm_src=pdf-body-img
https://www.benchchem.com/product/b167074?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b167074?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Materials:

Phenol (188g, 2 mol)

a-methylstyrene (118g, 1 mol)

Solid acid catalyst (e.g., H2S0O4-SiOz, 0.949)

Toluene (300 ml)

Aqueous sodium bicarbonate solution

Deionized water

Hexane

Procedure:

Under a nitrogen atmosphere, charge a reactor with phenol, toluene, and the solid acid
catalyst.

Heat the mixture to 85°C with stirring.

Once the temperature is stable, add a-methylstyrene dropwise over a period of 1 hour.

After the addition is complete, maintain the reaction at 85°C for an additional 20-40 minutes.

Cool the reaction mixture and filter to remove the solid acid catalyst.

Wash the filtrate with an aqueous solution of sodium bicarbonate, followed by two washes
with deionized water.

Remove the toluene from the organic phase via rotary evaporation.

Recrystallize the crude product from a 1:1 (v/v) mixture of hexane and toluene.

Isolate the resulting white crystals by filtration and dry under vacuum.

© 2025 BenchChem. All rights reserved. 5/13 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b167074?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Analytical Methodology: GC-MS

Gas Chromatography-Mass Spectrometry (GC-MS) is a standard method for the identification
and quantification of 4-Cumylphenol.

Experimental Workflow: GC-MS Analysis of 4-Cumylphenol
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Workflow for GC-MS Analysis
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Caption: A generalized workflow for the analysis of 4-Cumylphenol using GC-MS.

Instrumentation and Conditions:
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Gas Chromatograph: Equipped with a capillary column (e.g., 30 m x 0.25 mm ID, 0.25 pm
film thickness).

Carrier Gas: Helium.
Injector: Splitless mode.

Oven Temperature Program: An initial temperature of 40°C held for 2 minutes, then ramped
to 265°C at 15°C/min, and held for 13 minutes.

Mass Spectrometer: Capable of electron impact (EI) ionization.
lonization Energy: 70 eV.

Mass Scan Range: m/z 50-450.

Procedure:

Prepare a dilute solution of the 4-Cumylphenol sample in a suitable solvent (e.g.,
methanol).

Inject a small volume (e.g., 1 yL) of the sample solution into the GC.

The compound is separated from other components in the mixture based on its boiling point
and interaction with the column's stationary phase.

The eluted compound is introduced into the mass spectrometer, where it is ionized.

The resulting ions are separated based on their mass-to-charge ratio, generating a mass
spectrum.

The retention time from the GC and the fragmentation pattern from the MS are used to
identify and quantify 4-Cumylphenol.

Toxicological Profile and Endocrine Disruption

4-Cumylphenol is recognized as an endocrine-disrupting chemical (EDC), with studies

indicating its potential to interfere with the body's hormonal systems.
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-

Route of Exposure Species Value
Oral Rat LD50: >300 - 2000 mg/kg
Dermal Rabbit LD50: >2000 mg/kg

Data from safety data sheets and toxicological databases.

Endocrine Disruption Mechanisms

4-Cumylphenol is known to exhibit anti-androgenic activity and is suspected of interacting with

the estrogen receptor signaling pathway.

Estrogen Receptor Signaling Pathway Interference
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Hypothesized Interaction with Estrogen Receptor Signaling
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Caption: A diagram illustrating the potential mechanism of endocrine disruption by 4-
Cumylphenol via the estrogen receptor pathway.

Androgen Receptor Antagonism
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Androgen Receptor Antagonism by 4-Cumylphenol
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Caption: A diagram showing how 4-Cumylphenol may act as an antagonist to the androgen
receptor, thereby inhibiting normal androgen signaling.

Applications and Industrial Relevance

4-Cumylphenol is a versatile chemical intermediate with several key industrial applications:
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e Polymer Industry: It is used as a chain terminator in the production of polycarbonates and as
a modifier for phenolic and epoxy resins.[2]

e Surfactants: It serves as a precursor in the synthesis of non-ionic surfactants.

» Biocides: It exhibits fungicidal properties and is used in some formulations for wood
preservation and as an antimicrobial agent in lubricants.[2]

Safety and Handling

4-Cumylphenol should be handled with appropriate personal protective equipment (PPE),
including safety goggles, gloves, and a lab coat. It should be used in a well-ventilated area. It is
incompatible with strong oxidizing agents, acid chlorides, and acid anhydrides.[3] In case of
fire, use extinguishing media appropriate for the surrounding environment.

This technical guide is intended for informational purposes for a professional audience and
should not be used as a substitute for a comprehensive safety data sheet (SDS) or
professional consultation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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